Cas no 56153-74-3 (3-(5,6-diaminopyrimidin-4-yl)-6-hydroxy-5-(hydroxymethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]oxazole-2-thione)

• Product Name: 3-(5,6-diaminopyrimidin-4-yl)-6-hydroxy-5-(hydroxymethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]oxazole-2-thione
• CAS No: 56153-74-3
• MF: C₁₀H₁₃N₅O₄S
• MW: 299.306319952011
• CID: 944984
• PubChem ID: 428407
• Update Time: 2025-04-19

3-(5,6-diaminopyrimidin-4-yl)-6-hydroxy-5-(hydroxymethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]oxazole-2-thione Chemical and Physical Properties

Names and Identifiers

• 3-(5,6-diaminopyrimidin-4-yl)-6-hydroxy-5-(hydroxymethyl)-3a,5,6,6a-tetrahydrofuro[2,3-d][1,3]oxazole-2-thione
• NSC237515
• DTXSID30330266
• 56153-74-3
• 2-(5,6-diaminopyrimidin-4-yl)-6-hydroxy-7-(hydroxymethyl)-4,8-dioxa-2-azabicyclo[3.3.0]octane-3-thione
• NSC-237515

• Inchi： 1S/C10H13N5O4S/c11-4-7(12)13-2-14-8(4)15-9-6(19-10(15)20)5(17)3(1-16)18-9/h2-3,5-6,9,16-17H,1,11H2,(H2,12,13,14)
• InChI Key： XBUCKHBBTYCMAZ-UHFFFAOYSA-N
• SMILES： S=C1N(C2C(=C(N)N=CN=2)N)C2C(C(C(CO)O2)O)O1

Computed Properties

• Exact Mass: 299.06899
• Monoisotopic Mass: 299.06882509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 172Ų

Experimental Properties

• PSA: 139.98